Cas no 2229571-61-1 (tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate
• CAS No: 2229571-61-1
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 6183528
• PubChem ID: 165772640
• Update Time: 2025-07-20

tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate
• 2229571-61-1
• EN300-1873058

• Inchi： 1S/C13H19N3O4S/c1-13(2,3)20-12(17)15-7-6-14-8-9(15)10-4-5-11(21-10)16(18)19/h4-5,9,14H,6-8H2,1-3H3
• InChI Key： OIWNPAFGWAUJCZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1CNCCN1C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Additional information on tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 2-(5-Nitrothiophen-2-yl)piperazine-1-carboxylate (CAS: 2229571-61-1)

The compound tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate (CAS: 2229571-61-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate as a key intermediate in the synthesis of biologically active molecules. The compound's unique structural features, including the nitrothiophene and piperazine moieties, make it a versatile building block for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the development of targeted therapies for cancer. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate exhibited promising inhibitory activity against specific oncogenic kinases. The study employed molecular docking and in vitro assays to demonstrate the compound's ability to bind to the ATP-binding sites of these kinases, suggesting its potential as a lead compound for further optimization.

In addition to its anticancer potential, recent research has explored the antimicrobial properties of this compound. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structurally modified versions of tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate showed significant activity against drug-resistant bacterial strains. The study emphasized the importance of the nitro group in enhancing the compound's ability to disrupt bacterial cell membranes.

The synthetic accessibility of tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, highlighting improvements in yield and purity. The reported method employs a novel catalytic system that reduces the need for hazardous reagents, making the process more environmentally friendly and suitable for industrial-scale production.

Pharmacokinetic studies of this compound and its derivatives have provided valuable insights into their drug-like properties. Research published in the European Journal of Pharmaceutical Sciences demonstrated that the tert-butyl carbamate group significantly improves the metabolic stability of the molecule, while the nitrothiophene moiety contributes to its favorable distribution properties. These findings suggest that tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate could serve as an excellent scaffold for the development of orally bioavailable drugs.

Looking forward, researchers are particularly excited about the potential of this compound in the field of neurodegenerative disease therapeutics. Preliminary studies have shown that certain derivatives can cross the blood-brain barrier and exhibit neuroprotective effects in cellular models of Parkinson's disease. While these findings are still in early stages, they open new avenues for the development of treatments for currently incurable neurological disorders.

In conclusion, tert-butyl 2-(5-nitrothiophen-2-yl)piperazine-1-carboxylate (CAS: 2229571-61-1) represents a promising chemical entity with diverse applications in medicinal chemistry. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, makes it a valuable tool for drug discovery efforts. As research continues to uncover new properties and applications for this compound, it is likely to remain an important focus in the field of chemical biology and pharmaceutical development.